Cas no 1118-92-9 (N,N-Dimethylcaprylamide)

N,N-Dimethylcaprylamide Properties

Names and Identifiers

• N,N-Dimethyloctanamide
• Caprylsaeure-dimethylamid
• EINECS 214-272-5
• N,N-Dimethylcaprylamide
• N,N-dimethyloctamide
• N,N-Dimethyl-octanamid
• N,N-dimethyloctanoylamide
• OCTANAMIDE,N,N-DIMETHYL
• Caprylamide,N,N-dimethyl- (4CI)
• OCTANAMIDE, N,N-DIMETHYL-
• QO63R4XJMK
• NN-Dimethyloctanamide
• NN-Dimethylcaprylamide
• DSSTox_CID_7364
• DSSTox_RID_78425
• DSSTox_GSID_27364
• VHRUBWHAOUIMDW-UHFFFAOYSA-N
• Tox21_301930
• SBB007989
• 2111AA
• TIMTEC-BB SBB007989
• N,N-DIMETHYLACTANAMIDE
• n,n-dimethyl-octanamidnn-dimethylcaprylamide
• CAS-1118-92-9
• EC 214-272-5
• CHEMBL3181960
• UNII-QO63R4XJMK
• W-109644
• FT-0655393
• FT-0655213
• SCHEMBL168214
• MFCD00043763
• BRN 1754903
• NCGC00255366-01
• A802439
• CS-0152293
• AS-10132
• S10478
• AKOS006228697
• AI3-26660
• Q27287393
• NS00009475
• DTXSID9027364
• CAPRYLAMIDE, N,N-DIMETHYL-
• DTXCID707364
• 1118-92-9
• 3-04-00-00128 (Beilstein Handbook Reference)
• DB-080742
• N,N-DIMETHYLCAPRYLAMIDE
• N,N-DIMETHYLOCTANAMIDE
• n,n-dimethyl-octanamid
• Octanamide, N,N-dimethyl-
• +Expand

• InChIKey： VHRUBWHAOUIMDW-UHFFFAOYSA-N
• Inchi： 1S/C10H21NO/c1-4-5-6-7-8-9-10(12)11(2)3/h4-9H2,1-3H3
• SMILES： O=C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H]
• BRN： 1754903

Computed Properties

• Exact Mass: 171.162314g/mol
• Surface Charge: 0
• XLogP3: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 171.162314g/mol
• Monoisotopic Mass: 171.162314g/mol
• Topological Polar Surface Area: 20.3Ų
• Heavy Atom Count: 12
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.43510
• PSA: 20.31000
• Refractive Index: 1.4621 (estimate)
• Boiling Point: 301.29°C (rough estimate)
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Flash Point: 87.7 °C
• Color/Form: Colorless transparent liquid
• Density: 0.9419 (rough estimate)